2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane

• CAS RN: 150358-94-4
• Molecular Formula: C18H15N3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 1-[(4-phenyl-1H-pyrrol-3-yl)-thiophen-2-ylmethyl]imidazole
• InChI: InChI=1S/C18H15N3S/c1-2-5-14(6-3-1)15-11-20-12-16(15)18(17-7-4-10-22-17)21-9-8-19-13-21/h1-13,18,20H
• InChI Key: UJJGZGBXJKKQTA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CNC=C2C(C3=CC=CS3)N4C=CN=C4
• synonyms: 2-thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane; 2-TIYPM

Description

2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane, also known as TIPP, is a chemical compound that has been extensively studied for its potential applications in medicinal chemistry. TIPP is a member of the imidazoline family of compounds and has been shown to have a variety of biological effects.

Mechanism Of Action

The exact mechanism of action of 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane is not fully understood. However, it is believed to act as an agonist at imidazoline receptors, which are involved in the regulation of a variety of physiological processes. 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane has also been shown to interact with other receptors, including opioid receptors and dopamine receptors.

Biochemical And Physiological Effects

2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, and to have antipsychotic effects in animal models of schizophrenia. 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane has also been shown to have potential applications in the treatment of addiction and depression.

Advantages And Limitations For Lab Experiments

One advantage of 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane is that it has been extensively studied in animal models, and its effects have been well characterized. However, one limitation of 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in humans.

Future Directions

There are a number of potential future directions for research on 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane. One area of interest is the development of new analogs of 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane that may have improved pharmacological properties. Another area of interest is the identification of new targets for 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane, which may lead to the development of new therapeutic applications. Finally, there is a need for further research to better understand the mechanism of action of 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane, which may lead to the development of more effective treatments for a variety of conditions.

Synthesis Methods

2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane can be synthesized using a variety of methods, including the reaction of 3-phenyl-2-thiophenecarboxaldehyde with 2-phenylimidazole in the presence of a base. Other methods include the reaction of 3-phenyl-2-thiophenecarboxaldehyde with 2-phenylimidazole in the presence of a reducing agent such as sodium borohydride.

Scientific Research Applications

2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have a variety of biological effects, including analgesic, anti-inflammatory, and antipsychotic properties. 2-Thienyl-1H-imidazol-1-yl-4-phenyl-1H-pyrrol-3-ylmethane has also been shown to have potential applications in the treatment of addiction and depression.